3-(furan-2-ylmethyl)-2-isopropyl-8-methoxy-3H-chromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 3-(furan-2-ylmethyl)-8-methoxy-2-propan-2-ylchromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C20H18N2O5/c1-11(2)18-21-19-16(20(24)22(18)10-13-5-4-8-26-13)17(23)14-7-6-12(25-3)9-15(14)27-19/h4-9,11H,10H2,1-3H3
• InChI Key: GZPJMVWCLLSMGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(C(=O)C3=C(O2)C=C(C=C3)OC)C(=O)N1CC4=CC=CO4
• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol

Description

The compound “3-(furan-2-ylmethyl)-2-isopropyl-8-methoxy-3H-chromeno[2,3-d]pyrimidine-4,5-dione” is a complex organic molecule that contains several functional groups and rings, including a furan ring, a chromeno ring, and a pyrimidine ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple ring systems.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and reactivity, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. For example, some pyrimidine derivatives are known to inhibit certain enzymes involved in DNA repair, which could make them potential anticancer agents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and how it is used. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, its physical and chemical properties, and its potential biological activities. This could include testing it in various biological assays to determine its potential as a therapeutic agent.